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Introduction to RG7800
RG7800 is an orally administered, selective small molecule that modifies the splicing of the

survival motor neuron 2 (SMN2) gene.[1][2] In spinal muscular atrophy (SMA), the leading

genetic cause of infant mortality, the SMN1 gene is deleted or mutated, leading to a deficiency

of the essential SMN protein.[1][3] The nearly identical SMN2 gene produces only a small

fraction of functional, full-length SMN protein due to alternative splicing that excludes exon 7.[1]

RG7800 is designed to correct this splicing defect in SMN2, thereby increasing the production

of full-length and functional SMN protein. Preclinical and clinical studies have demonstrated

that RG7800 can increase SMN protein levels, offering a potential therapeutic strategy for

SMA. However, clinical development of RG7800 was halted due to safety concerns observed in

long-term animal studies. Despite this, the methodologies used to assess its efficacy in

modulating motor neuron function remain highly relevant for the evaluation of other SMN2-

splicing modifiers.
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RG7800 selectively binds to the SMN2 pre-mRNA and modifies its splicing to promote the

inclusion of exon 7. This results in an increased production of full-length SMN2 mRNA, which is

then translated into functional SMN protein. The increased levels of SMN protein are expected

to improve the function and survival of motor neurons, thereby ameliorating the symptoms of

SMA.
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Mechanism of action of RG7800.
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Data Presentation
Preclinical Efficacy in SMA Mouse Models
RG7800 has been evaluated in various mouse models of SMA, including the severe SMNΔ7

model, which has a short lifespan.

Table 1: Effect of RG7800 on Survival in SMNΔ7 Mice

Treatment Group
Median Survival
(Days)

Percent Increase in
Lifespan

Reference

Untreated ~14 -

RG7800 >65 >360%

Table 2: Effect of RG7800 on SMN Protein Levels in C/C-allele SMA Mice

Tissue
Fold Increase in
SMN Protein vs.
Vehicle

Treatment Duration Reference

Brain ~1.8 28 days

Blood ~2.0 28 days

Clinical Pharmacodynamics
Clinical trials in healthy adult volunteers and SMA patients have demonstrated the ability of

RG7800 to increase full-length SMN2 mRNA and SMN protein levels in the blood.

Table 3: Effect of RG7800 on SMN Protein Levels in Humans
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Population Treatment Outcome Reference

Healthy Adult

Volunteers

Single ascending

doses

Dose-dependent

increase in full-length

SMN2 mRNA

SMA Patients

(MOONFISH Trial)

10 mg once daily for

12 weeks

Up to 2-fold increase

in SMN protein in

whole blood

Experimental Protocols
Assessment of SMN Protein Levels by Western Blot
This protocol describes the quantification of SMN protein levels in tissue lysates from SMA

mouse models treated with RG7800.

Materials:

Tissue samples (e.g., spinal cord, brain, muscle)

RIPA buffer with protease inhibitors

BCA protein assay kit

SDS-PAGE gels

Transfer buffer

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibody: anti-SMN antibody

Primary antibody: anti-GAPDH or anti-β-actin antibody (loading control)

HRP-conjugated secondary antibody
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Chemiluminescent substrate

Imaging system

Procedure:

Homogenize tissue samples in RIPA buffer on ice.

Centrifuge the lysates to pellet cellular debris and collect the supernatant.

Determine the protein concentration of each lysate using a BCA protein assay.

Normalize protein concentrations and prepare samples for SDS-PAGE.

Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane in blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary anti-SMN antibody overnight at 4°C.

Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody

for 1 hour at room temperature.

Detect the signal using a chemiluminescent substrate and an imaging system.

Strip the membrane and re-probe with a loading control antibody (e.g., GAPDH or β-actin).

Quantify band intensities and normalize SMN protein levels to the loading control.
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Western blot workflow for SMN protein.
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Electrophysiological Assessment of Motor Unit Function
This protocol outlines the measurement of Compound Muscle Action Potential (CMAP) and

Motor Unit Number Estimation (MUNE) in the hindlimb muscles of SMA mice.

Materials:

Anesthetized mouse

Needle electrodes for stimulation and recording

Electrophysiology recording system

Temperature controller to maintain body temperature

Procedure for CMAP:

Place the recording electrode over the belly of the gastrocnemius muscle and the reference

electrode over the tendon.

Insert stimulating electrodes near the sciatic nerve.

Deliver a single supramaximal electrical stimulus to the sciatic nerve.

Record the resulting CMAP, measuring the peak-to-peak amplitude.

Procedure for MUNE:

Following maximal CMAP recording, gradually decrease the stimulus intensity to the nerve

until a minimal, all-or-none motor unit potential is observed.

Record a series of at least 10 single motor unit potentials (SMUPs).

Calculate the average SMUP amplitude.

Estimate the number of motor units by dividing the maximal CMAP amplitude by the average

SMUP amplitude.
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Electrophysiology workflow.

Histological Analysis of Motor Neurons and
Neuromuscular Junctions
This protocol details the histological assessment of motor neuron survival in the spinal cord and

the integrity of the neuromuscular junction (NMJ).
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Motor Neuron Counting in the Spinal Cord:

Perfuse the mouse with 4% paraformaldehyde (PFA).

Dissect the lumbar spinal cord and post-fix in 4% PFA.

Cryoprotect the tissue in sucrose and embed in OCT medium.

Cut serial transverse sections (e.g., 20 µm) on a cryostat.

Stain sections with a Nissl stain (e.g., cresyl violet) to visualize neurons.

Count large, polygonal neurons in the ventral horn, identifiable as alpha motor neurons.

Apply a stereological counting method (e.g., the optical fractionator) to obtain an unbiased

estimate of the total number of motor neurons.

Neuromuscular Junction (NMJ) Staining:

Dissect muscles of interest (e.g., gastrocnemius, diaphragm).

Fix the muscles in 4% PFA.

Permeabilize the tissue with Triton X-100.

Stain with α-bungarotoxin conjugated to a fluorescent dye (e.g., Alexa Fluor 594) to label

acetylcholine receptors (AChRs) on the postsynaptic side.

Incubate with primary antibodies against presynaptic markers such as neurofilament and

synaptophysin.

Incubate with fluorescently labeled secondary antibodies.

Mount the stained muscles and image using confocal microscopy.

Analyze NMJ morphology, including endplate size, fragmentation, and innervation status

(fully innervated, partially denervated, or fully denervated).
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Conclusion
The methodologies described provide a framework for assessing the impact of SMN2-splicing

modifiers like RG7800 on motor neuron function. These assays, spanning from molecular to

functional readouts, are crucial for the preclinical and clinical evaluation of novel therapeutics

for Spinal Muscular Atrophy. While RG7800 development was discontinued, the knowledge

gained from its evaluation continues to inform the development of next-generation treatments

for this devastating disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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